Cas no 1956371-71-3 (1-Oxa-9-azaspiro[5.5]undecan-5-one hydrochloride)

• Product Name: 1-Oxa-9-azaspiro[5.5]undecan-5-one hydrochloride
• CAS No: 1956371-71-3
• MF: C₉H₁₆ClNO₂
• MW: 205.681841850281
• CID: 4934143
• Update Time: 2026-02-27

1-Oxa-9-azaspiro[5.5]undecan-5-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Oxa-9-azaspiro[5.5]undecan-5-one hydrochloride
• 1-Oxa-9-azaspiro[5.5]undecan-5-one hcl

• Inchi： 1S/C9H15NO2.ClH/c11-8-2-1-7-12-9(8)3-5-10-6-4-9;/h10H,1-7H2;1H
• InChI Key： MELSYXJPSUUVML-UHFFFAOYSA-N
• SMILES： Cl.O1CCCC(C21CCNCC2)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 185
• Topological Polar Surface Area: 38.3

Additional information on 1-Oxa-9-azaspiro[5.5]undecan-5-one hydrochloride

Professional Introduction to 1-Oxa-9-azaspiro[5.5]undecan-5-one hydrochloride (CAS No. 1956371-71-3)

The compound 1-Oxa-9-azaspiro[5.5]undecan-5-one hydrochloride, identified by the CAS number 1956371-71-3, represents a structurally unique molecule with significant potential in the field of pharmaceutical chemistry and medicinal research. This spirocyclic oxazolidinone derivative features a fused heterocyclic system, combining an oxygen and nitrogen atom within a spirocyclic framework, which contributes to its distinctive chemical and biological properties. The hydrochloride salt form enhances its solubility and stability, making it a valuable candidate for further investigation in drug development.

In recent years, the exploration of spirocyclic compounds has gained considerable attention due to their ability to exhibit multiple binding interactions and enhanced metabolic stability. The 1-Oxa-9-azaspiro[5.5]undecan-5-one hydrochloride molecule, with its rigid spiro structure, offers a promising scaffold for designing novel bioactive agents. Its oxazolidinone moiety is particularly noteworthy, as this functional group is frequently incorporated into pharmacophores due to its ability to mimic the conformation of bioactive peptides and proteins.

Recent studies have highlighted the role of spirocyclic oxazolidinones in modulating biological pathways associated with inflammation, infection, and cancer. The unique three-dimensional arrangement of atoms in 1-Oxa-9-azaspiro[5.5]undecan-5-one hydrochloride allows for precise interactions with target enzymes and receptors, which may translate into therapeutic efficacy. For instance, preliminary computational modeling suggests that this compound could bind to bacterial proteases, potentially offering a new strategy against resistant pathogens.

The hydrochloride salt form of this compound (1-Oxa-9-azaspiro[5.5]undecan-5-one hydrochloride) has been optimized for better pharmacokinetic profiles, including improved absorption and bioavailability. This is particularly relevant in the context of oral drug delivery systems, where solubility plays a critical role in therapeutic success. The enhanced solubility provided by the hydrochloride salt may facilitate faster onset of action and more consistent plasma concentrations compared to the free base form.

Current research in medicinal chemistry increasingly emphasizes the importance of structural diversity in drug discovery. The spirocyclic nature of 1-Oxa-9-azaspiro[5.5]undecan-5-one hydrochloride provides a versatile platform for derivatization, allowing chemists to explore modifications that could fine-tune its biological activity. For example, introducing substituents at specific positions on the spirocycle could alter binding affinity or selectivity without compromising overall structural integrity.

In addition to its potential as a standalone therapeutic agent, 1-Oxa-9-azaspiro[5.5]undecan-5-one hydrochloride may serve as a key intermediate in the synthesis of more complex molecules. Its rigid core structure can be functionalized to create libraries of derivatives for high-throughput screening (HTS) campaigns. Such an approach has been successfully employed in identifying novel inhibitors targeting kinases and other enzymes implicated in chronic diseases.

The compound's stability under various conditions has also been evaluated as part of its preclinical assessment. Studies indicate that 1-Oxa-9-azaspiro[5.5]undecan-5-one hydrochloride maintains its structural integrity during storage and exhibits minimal degradation under physiological pH conditions. This stability is crucial for ensuring consistent quality throughout the drug development process and eventual commercialization.

From a synthetic chemistry perspective, the preparation of 1-Oxa-9-azaspiro[5.5]undecan-5-one hydrochloride involves multi-step reactions that showcase modern techniques in organic synthesis. The spirocyclic bond formation is achieved through carefully controlled reactions that prevent unwanted side products. Advances in catalytic methods have further refined these processes, enabling higher yields and cleaner reaction profiles.

The pharmacological profile of this compound is still under active investigation, but early data suggest promising interactions with cellular pathways relevant to neurodegenerative disorders and metabolic diseases. The ability of spirocyclic compounds to cross the blood-brain barrier has opened new avenues for treating conditions previously considered difficult to target pharmacologically.

In conclusion, 1-Oxa-9-azaspiro[5.5]undecan-5-one hydrochloride (CAS No. 1956371-71-3) represents a compelling subject of study in medicinal chemistry due to its unique structural features and potential therapeutic applications. Its rigid spirocyclic framework combined with functional groups like oxazolidinone offers multiple opportunities for drug design and development. As research progresses, this compound may emerge as a key player in addressing unmet medical needs across various disease areas.